Cas no 127266-56-2 (N-{2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}adamantane-1-carboxamide)

N-{2-[4-(Pyrimidin-2-yl)piperazin-1-yl]ethyl}adamantane-1-carboxamide is a synthetic compound featuring a unique structural combination of an adamantane moiety and a pyrimidine-substituted piperazine ring. This molecular architecture confers notable advantages, including enhanced lipophilicity and metabolic stability due to the rigid adamantane framework. The pyrimidinylpiperazine moiety may contribute to selective binding interactions, potentially making it useful in medicinal chemistry applications. The compound's well-defined stereochemistry and functional group arrangement allow for precise modulation of physicochemical properties, such as solubility and bioavailability. Its synthetic versatility enables further derivatization for structure-activity relationship studies. These characteristics make it a promising scaffold for pharmaceutical research, particularly in targeting central nervous system or enzyme-related pathways.

N-{2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}adamantane-1-carboxamide structure

127266-56-2 structure

Product Name:N-{2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}adamantane-1-carboxamide

CAS No:127266-56-2

MF:C₂₁H₃₁N₅O

MW:369.503744363785

CID:224203

PubChem ID:130918

Update Time:2025-05-21

N-{2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}adamantane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- Tricyclo[3.3.1.13,7]decane-1-carboxamide,N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-
- N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)ethyl]adamantane-1-carboxamide
- AC1L2Y9D
- Adatanserin
- Adatanserin [INN]
- L001372
- Tricyclo(3.3.1.1(3,7))decane-1-carboxamide, N-(2-(4-(2-pyrimidinyl)-1-piperazinyl)ethyl)-
- UNII-W5U6WQM26H
- WY 50324
- N-{2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}adamantane-1-carboxamide
- CHEMBL1194252
- TRICYCLO(3.3.1.13,7)DECANE-1-CARBOXAMIDE, N-(2-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)ETHYL)
- N-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}adamantane-1-carboxamide
- SR-01000945138-1
- SCHEMBL247559
- DTXSID90869749
- CHEMBL2111138
- SR-01000945138
- Z749259376
- AKOS040745482
- CHEMBL545793
- N-(2-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)ETHYL)-1-ADAMANTANECARBOXAMIDE
- SMR004703314
- EN300-1700020
- MLS006011548
- Q4680877
- Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-
- W5U6WQM26H
- N-(2-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)ETHYL)TRICYCLO(3.3.1.1(SUP (3.7))DECANE-1-CARBOXAMIDE
- BDBM50083287
- Wy-50324
- 127266-56-2
- Adamantane-1-carboxylic acid [2-(4-pyrimidin-2-yl-piperazin-1-yl)-ethyl]-amide; Dihydrochloride
- Inchi： 1S/C21H31N5O/c27-19(21-13-16-10-17(14-21)12-18(11-16)15-21)22-4-5-25-6-8-26(9-7-25)20-23-2-1-3-24-20/h1-3,16-18H,4-15H2,(H,22,27)
- InChI Key： HPFLVTSWRFCPCV-UHFFFAOYSA-N
- SMILES： O=C(C12CC3CC(CC(C3)C1)C2)NCCN1CCN(C2N=CC=CN=2)CC1

Computed Properties

Exact Mass: 369.25313
Monoisotopic Mass: 369.253
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 27
Rotatable Bond Count: 5
Complexity: 497
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Tautomer Count: 2
Surface Charge: 0
Topological Polar Surface Area: 61.4A^2

Experimental Properties

Color/Form: Solid powder
Density: 1.207
Refractive Index: 1.593
PSA: 61.36

N-{2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}adamantane-1-carboxamide Security Information

Signal Word：Warning
Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

N-{2-4-(pyrimidin-2-yl)piperazin-1-ylethyl}adamantane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1700020-0.05g	N-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}adamantane-1-carboxamide	127266-56-2	90%	0.05g	$628.0	2023-09-20
Enamine	EN300-1700020-0.1g	N-{2-[4-(pyrimidin-2-yl)piperazin-1-yl]ethyl}adamantane-1-carboxamide	127266-56-2	90%	0.1g	$757.0	2023-09-20
1PlusChem	1P01PGNV-50mg	Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-	127266-56-2	90%	50mg	$839.00	2023-12-25
1PlusChem	1P01PGNV-100mg	Tricyclo[3.3.1.13,7]decane-1-carboxamide, N-[2-[4-(2-pyrimidinyl)-1-piperazinyl]ethyl]-	127266-56-2	90%	100mg	$998.00	2023-12-25